Cas no 69278-53-1 (L-Cysteine,N-acetyl-S-(2-hydroxy-1-phenylethyl)-)

• Product Name: L-Cysteine,N-acetyl-S-(2-hydroxy-1-phenylethyl)-
• CAS No: 69278-53-1
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 508652
• PubChem ID: 119298
• Update Time: 2025-10-19

L-Cysteine,N-acetyl-S-(2-hydroxy-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(2-hydroxy-1-phenylethyl)-
• (2R)-2-acetamido-3-(2-hydroxy-1-phenylethyl)sulfanylpropanoic acid
• N-ACETYL-S-(1-PHENYL-2-HYDROXYETHYL)-L-CYSTEINE
• L-Cysteine,N-acetyl-S-(2-hydroxy-1-phenylethyl)
• N-Acetyl-S-(1-phenyl-2-hydroxyethyl)cysteine
• N-Acetyl-S-(2-hydroxy-1-phenylethyl)-L-cysteine
• N-Acetyl-S-(2-hydroxy-1-phenylethyl)-L-cysteine + N-Acetyl-S-(2-hydroxy-2-phenylethyl)-L-cysteine (Mixture)
• DTXSID60988996
• 69278-53-1
• L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl)-
• N-(1-Hydroxyethylidene)-S-(2-hydroxy-1-phenylethyl)cysteine
• N-Acetyl-S-(1-phenyl-2-hydroxyethyl)-L-cysteine + N-acetyl-S-(2-phenyl-2-hydroxyethyl)-L-cysteine
• (2R)-2-Acetamido-3-((2-hydroxy-1-phenylethyl)thio)propanoic acid

• Inchi： 1S/C13H17NO4S/c1-9(16)14-11(13(17)18)8-19-12(7-15)10-5-3-2-4-6-10/h2-6,11-12,15H,7-8H2,1H3,(H,14,16)(H,17,18)/t11-,12?/m0/s1
• InChI Key： XVYIBLSMGFJYAR-PXYINDEMSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(C)=O)C(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 283.08800
• Monoisotopic Mass: 283.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Melting Point: NA
• PSA: 115.42000
• LogP: 1.88280

Additional information on L-Cysteine,N-acetyl-S-(2-hydroxy-1-phenylethyl)-

L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl): An Overview of a Promising Compound in Pharmaceutical Research

L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) (CAS No. 69278-53-1) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound is a derivative of L-cysteine, an amino acid known for its role in protein synthesis and various biological processes. The addition of the N-acetyl-S-(2-hydroxy-1-phenylethyl) group imparts distinct properties that make it a valuable candidate for drug development.

The chemical structure of L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) is characterized by a thiol group (-SH) and a phenyl group, which contribute to its reactivity and biological activity. The thiol group is particularly important as it can participate in redox reactions and form disulfide bonds, which are crucial for the stability and function of many proteins. The phenyl group, on the other hand, enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the potential therapeutic applications of L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) in various diseases. One area of significant interest is its role in antioxidant defense mechanisms. The thiol group in L-cysteine derivatives is known to scavenge reactive oxygen species (ROS), which are implicated in oxidative stress and cellular damage. This property makes it a promising candidate for treating conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer.

In neurodegenerative diseases like Alzheimer's and Parkinson's, oxidative stress plays a critical role in the pathogenesis. Preclinical studies have shown that L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) can effectively reduce oxidative stress markers and improve cognitive function in animal models. These findings suggest that this compound may have neuroprotective effects and could be developed into a therapeutic agent for these debilitating conditions.

In the context of cardiovascular health, L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) has been investigated for its potential to mitigate oxidative stress-induced damage to cardiac tissues. Animal studies have demonstrated that this compound can reduce myocardial infarction size and improve cardiac function following ischemia-reperfusion injury. These results highlight its potential as a cardioprotective agent.

Cancer research has also focused on the antioxidant properties of L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl). Studies have shown that this compound can enhance the efficacy of chemotherapeutic agents by reducing oxidative stress and protecting healthy cells from damage. Additionally, it has been found to inhibit tumor growth and metastasis in certain cancer models, suggesting its potential as an adjuvant therapy in cancer treatment.

Beyond its antioxidant properties, L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) has been explored for its anti-inflammatory effects. Inflammatory responses are often associated with chronic diseases such as arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) have also been studied to optimize its use as a therapeutic agent. Research has shown that the addition of the N-acetyl-S-(2-hydroxy-1-phenylethyl) group improves the stability and bioavailability of the molecule compared to native L-cysteine. This enhanced stability is crucial for ensuring consistent therapeutic effects over time.

Clinical trials are currently underway to evaluate the safety and efficacy of L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) in various disease conditions. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are essential for translating preclinical findings into clinical practice and bringing this compound closer to market approval.

In conclusion, L-Cysteine, N-acetyl-S-(2-hydroxy-1-phenylethyl) (CAS No. 69278-53-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure endows it with potent antioxidant, anti-inflammatory, and cardioprotective properties, making it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.